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Compound of Interest

(2-Cyano-3-

methoxyphenyl)boronic acid

Cat. No.: B1422123

Compound Name:

Essential Safety and Handling Guide for (2-
Cyano-3-methoxyphenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of (2-Cyano-3-methoxyphenyl)boronic acid (CAS No. 1164100-84-8). Adherence to
these procedures is vital for ensuring laboratory safety and operational integrity. The
information is compiled from safety data sheets of structurally similar boronic acid compounds.

Hazard Identification and Personal Protective
Equipment

(2-Cyano-3-methoxyphenyl)boronic acid is classified with the following hazard statements:
H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), and H335 (May cause respiratory irritation).[1] Therefore, stringent use of Personal
Protective Equipment (PPE) is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specifications

Chemical safety goggles or glasses with side-

shields conforming to EN166 or OSHA 29 CFR
Eye/Face Protection 1910.133 standards.[2][3] A face shield may be

necessary for larger quantities or when

splashing is possible.

Chemical-resistant gloves (e.qg., nitrile rubber).
_ Gloves must be inspected before use and
Hand Protection ) ] ]
removed using the proper technique to avoid

skin contact.[3]

A laboratory coat is required.[3] For handling
) ] larger quantities, an impervious apron and other
Skin and Body Protection ] )
protective clothing should be worn to prevent

skin exposure.

For nuisance exposures or when dust may be
generated, a particle respirator (e.g., N95 or P1)
is recommended. For higher-level protection,
Respiratory Protection use appropriate respirator cartridges (e.g.,
OV/AG/P99 or ABEK-P2).[4] Work should be
conducted in a well-ventilated area, preferably a

fume hood.

Operational and Disposal Plans

Handling Procedures:

o Engineering Controls: Handle this compound in a well-ventilated area, such as a chemical
fume hood, especially when generating dust or aerosols.[2] Ensure that eyewash stations
and safety showers are readily accessible.[2][5]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[2] Wash
hands thoroughly after handling and before breaks.[4] Contaminated clothing should be
removed and washed before reuse.[4]
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» Spill Management: In case of a spill, avoid creating dust. Sweep up the solid material and
place it into a suitable, labeled container for disposal.

Storage Plan:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]
Disposal Plan:

» Dispose of (2-Cyano-3-methoxyphenyl)boronic acid and any contaminated materials as
hazardous chemical waste.

» Disposal must be in accordance with local, state, and federal regulations. Do not allow the
product to enter drains.[4]

e Waste should be collected in suitable, closed containers for disposal by a licensed
professional waste disposal service.[4]

Experimental Workflow

The following diagram outlines the essential steps for the safe handling of (2-Cyano-3-
methoxyphenyl)boronic acid from receipt to disposal.
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Caption: Safe handling workflow for (2-Cyano-3-methoxyphenyl)boronic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1422123?utm_src=pdf-body-img
https://www.benchchem.com/product/b1422123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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